Cas no 1351597-38-0 (N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride)

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride is a synthetic organic compound featuring a thiazole-piperidine carboxamide core with a hydrochloride salt modification. This structure imparts enhanced solubility and stability, making it suitable for pharmaceutical and biochemical research applications. The 5-methylthiazole moiety contributes to potential bioactivity, while the piperidine-4-carboxamide framework offers versatility in molecular interactions. The hydrochloride form ensures improved handling and storage properties. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in targeting receptor-based pathways. Its well-defined chemical properties facilitate precise experimentation in synthetic and mechanistic studies.

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride structure

1351597-38-0 structure

Product Name:N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride

CAS No:1351597-38-0

MF:C₁₀H₁₆ClN₃OS

MW:261.77153968811

MDL:MFCD16661121

CID:4586546

PubChem ID:71779152

Update Time:2025-05-22

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride
- MDL： MFCD16661121
- Inchi： 1S/C10H15N3OS.ClH/c1-7-6-12-10(15-7)13-9(14)8-2-4-11-5-3-8;/h6,8,11H,2-5H2,1H3,(H,12,13,14);1H
- InChI Key： NRRXTPJXTPGDHU-UHFFFAOYSA-N
- SMILES： N(C1SC(C)=CN=1)C(C1CCNCC1)=O.Cl

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N297871-100mg	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride	1351597-38-0		100mg	$ 70.00	2022-06-03
TRC	N297871-500mg	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride	1351597-38-0		500mg	$ 295.00	2022-06-03
TRC	N297871-1g	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride	1351597-38-0		1g	$ 455.00	2022-06-03
Chemenu	CM562008-100mg	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	97%	100mg	$199	2023-03-27
Chemenu	CM562008-250mg	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	97%	250mg	$282	2023-03-27
Chemenu	CM562008-1g	N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	97%	1g	$719	2023-03-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00802483-1g	N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	95%	1g	￥4672.0	2023-04-02
Enamine	EN300-237485-0.05g	N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	95%	0.05g	$587.0	2024-06-19
Enamine	EN300-237485-0.1g	N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	95%	0.1g	$615.0	2024-06-19
Enamine	EN300-237485-0.25g	N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride	1351597-38-0	95%	0.25g	$642.0	2024-06-19

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Related Categories

Additional information on N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride: A Comprehensive Overview

N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride, with the CAS number 1351597-38-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride is notable for its heterocyclic components. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's stability and potential bioavailability. The thiazole group, a five-membered aromatic ring containing sulfur and nitrogen atoms, adds electronic diversity and enhances the compound's ability to interact with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties and improving therapeutic efficacy.

Recent research has focused on the synthesis and characterization of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled the efficient production of this compound. These methods not only enhance yield but also ensure high purity, which is critical for downstream applications in pharmacological studies.

The pharmacological properties of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride have been extensively investigated. Preclinical studies have demonstrated its potential as a modulator of various biological pathways, including those involved in inflammation and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders.

The application of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride in drug development is further supported by its favorable pharmacokinetic profile. Studies conducted in preclinical models have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life, which are essential attributes for developing an effective therapeutic agent. Furthermore, its safety profile has been evaluated in acute toxicity studies, revealing no significant adverse effects at therapeutic doses.

In conclusion, N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with favorable pharmacological properties, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.